Cas no 53846-85-8 (2-Bromodibenzothiophene 5,5-dioxide)

2-Bromodibenzothiophene 5,5-dioxide is a brominated derivative of dibenzothiophene sulfone, characterized by its high reactivity and utility in organic synthesis. The presence of both the bromo substituent and the sulfone group enhances its versatility as a building block in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings. Its electron-deficient structure makes it valuable for constructing complex heterocyclic frameworks in pharmaceuticals and materials science. The sulfone moiety further contributes to its stability and solubility in polar solvents, facilitating purification and handling. This compound is particularly useful in the development of advanced organic electronic materials and bioactive molecules.
2-Bromodibenzothiophene 5,5-dioxide structure
53846-85-8 structure
Product Name:2-Bromodibenzothiophene 5,5-dioxide
CAS No:53846-85-8
MF:C12H7BrO2S
MW:295.151781320572
MDL:MFCD00623266
CID:939255
PubChem ID:354334178
Update Time:2025-06-08

2-Bromodibenzothiophene 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromodibenzothiophene sulfone
    • 2-Bromodibenzothiophene 5,5-Dioxide
    • 1-benzothiophene,2-bromo-1-benzothiophene,sulfur dioxide
    • 2-Brom-cyclohept-1-en-carbonsaeure-morpholid
    • 2-Bromdibenzothiophen-5,5-dioxid
    • 2-bromo-dibenzothiophene-5,5-dioxide
    • 4-(2-bromo-cyclohept-1-enecarbonyl)-morpholine
    • 2-Bromodibenzosulfolane
    • WRKJLRFOQLWYOW-UHFFFAOYSA-N
    • HMS1674D10
    • 2-Bromodibenzothiophene, S,S-dioxide
    • 2-Bromo-dibenzothiophene 5,5-dioxide
    • BAS 00093717
    • 2-Bromodibenzo[b,d]thiophene 5,5-dioxide
    • 2-Bromodibenzo[b,d]thiophene 5,5-dioxide #
    • B5267
    • SCHEMBL17322541
    • AKOS000727589
    • 2-bromodibenzothiophene5,5-dioxide
    • SR-01000321229
    • 12-bromo-8??-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2,4,6,10,12-hexaene-8,8-dione
    • T71028
    • CS-0378067
    • 53846-85-8
    • MFCD00623266
    • SR-01000321229-1
    • 2-Bromodibenzothiophene 5,5-dioxide
    • MDL： MFCD00623266
    • Inchi： 1S/C12H7BrO2S/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)16(12,14)15/h1-7H
    • InChI Key： WRKJLRFOQLWYOW-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C1C=CC=CC=1S2(=O)=O

Computed Properties

  • Exact Mass: 409.91000
  • Monoisotopic Mass: 293.93501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5
  • XLogP3: 3.1

Experimental Properties

  • Melting Point: 267°C(lit.)
  • PSA: 122.71000
  • LogP: 6.97570

2-Bromodibenzothiophene 5,5-dioxide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromodibenzothiophene 5,5-dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B701655-2.5mg
2-Bromodibenzothiophene 5,5-Dioxide
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 $ 50.00 2022-06-06
TRC
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abcr
AB549737-200 mg
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 53846-85-8
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abcr
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 ¥1415.00 2024-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B868959-200mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-Bromodibenzothiophene 5,5-dioxide
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 ￥2450.0 2022-06-10

2-Bromodibenzothiophene 5,5-dioxide Production Method

2-Bromodibenzothiophene 5,5-dioxide Related Literature

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